Cas no 122999-39-7 ((2S)-2-acetylsulfanyl-4-methylpentanoic acid)

• Product Name: (2S)-2-acetylsulfanyl-4-methylpentanoic acid
• CAS No: 122999-39-7
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• MDL: MFCD18711431
• CID: 2618339
• PubChem ID: 14505484
• Update Time: 2025-04-21

(2S)-2-acetylsulfanyl-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-acetylsulfanyl-4-methylpentanoic acid
• DTXSID90561079
• (2S)-2-(Acetylsulfanyl)-4-methylpentanoic acid
• SCHEMBL489096
• (S)-2-(ACETYLTHIO)-4-METHYLPENTANOIC ACID
• 122999-39-7
• (S)-2-Acetylsulfanyl-4-methylpentanoic acid
• AKOS006320037
• CS-0456461
• (S)-2-(ACETYLTHIO)-4-METHYLPENTANOICACID
• JBFQRXOFTJJNEV-ZETCQYMHSA-N

• MDL： MFCD18711431
• Inchi： 1S/C8H14O3S/c1-5(2)4-7(8(10)11)12-6(3)9/h5,7H,4H2,1-3H3,(H,10,11)/t7-/m0/s1
• InChI Key： JBFQRXOFTJJNEV-ZETCQYMHSA-N
• SMILES： S(C(C)=O)[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.7Ų